Cas no 1807032-63-8 (6-Cyano-4-mercaptopicolinic acid)

• Product Name: 6-Cyano-4-mercaptopicolinic acid
• CAS No: 1807032-63-8
• MF: C₇H₄N₂O₂S
• MW: 180.183859825134
• CID: 4802656
• Update Time: 2025-05-24

6-Cyano-4-mercaptopicolinic acid Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-4-mercaptopicolinic acid

• Inchi： 1S/C7H4N2O2S/c8-3-4-1-5(12)2-6(9-4)7(10)11/h1-2H,(H,9,12)(H,10,11)
• InChI Key： XFHZYCVUUOJURS-UHFFFAOYSA-N
• SMILES： S=C1C=C(C#N)NC(C(=O)O)=C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 359
• XLogP3: 0.4
• Topological Polar Surface Area: 105

Additional information on 6-Cyano-4-mercaptopicolinic acid

Introduction to 6-Cyano-4-mercaptopicolinic Acid (CAS No. 1807032-63-8)

6-Cyano-4-mercaptopicolinic acid (CAS No. 1807032-63-8) is a unique and versatile compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry, materials science, and analytical chemistry. This compound is characterized by its distinctive chemical structure, which includes a cyano group and a mercapto group attached to a pyridine ring. These functional groups endow the molecule with unique chemical properties and reactivity, making it a valuable building block for the synthesis of more complex molecules.

The chemical formula of 6-Cyano-4-mercaptopicolinic acid is C₇H₅N₂O₂S, and it has a molecular weight of approximately 183.19 g/mol. The compound is typically obtained as a white crystalline solid and is soluble in polar solvents such as water, methanol, and dimethyl sulfoxide (DMSO). Its physical and chemical properties have been extensively studied, providing a solid foundation for its use in various applications.

In the realm of medicinal chemistry, 6-Cyano-4-mercaptopicolinic acid has shown promise as a potential therapeutic agent. Recent research has focused on its ability to modulate specific biological pathways and interactions. For instance, studies have demonstrated that this compound can act as a potent inhibitor of certain enzymes involved in metabolic processes, making it a candidate for the development of new drugs targeting metabolic disorders. Additionally, its ability to form stable complexes with metal ions has led to investigations into its potential use in metal-based therapeutics.

The mercapto group in 6-Cyano-4-mercaptopicolinic acid plays a crucial role in its biological activity. Thiols are known to participate in redox reactions and can serve as nucleophiles in various chemical reactions. This property makes the compound useful in the design of redox-active molecules and in the development of probes for studying redox biology. Furthermore, the presence of the mercapto group allows for the formation of disulfide bonds, which can be exploited in the synthesis of self-assembling nanostructures and other advanced materials.

In materials science, 6-Cyano-4-mercaptopicolinic acid has been explored for its potential applications in the development of functional materials. The compound's ability to form stable complexes with metal ions has led to its use in the synthesis of metal-organic frameworks (MOFs) and coordination polymers. These materials have shown promise in areas such as gas storage, catalysis, and drug delivery. The unique combination of functional groups in 6-Cyano-4-mercaptopicolinic acid also makes it an attractive candidate for the design of supramolecular assemblies and other nanostructured materials.

Analytical chemistry is another field where 6-Cyano-4-mercaptopicolinic acid has found significant applications. The compound's distinct chemical properties make it useful as a reagent or derivatizing agent in various analytical techniques. For example, it can be used to modify analytes to enhance their detectability or to improve their separation efficiency in chromatographic methods. Additionally, the compound's ability to form stable complexes with metal ions has been exploited in the development of new sensors and analytical methods for detecting trace amounts of metals in environmental samples.

The synthesis of 6-Cyano-4-mercaptopicolinic acid has been optimized through various synthetic routes, each offering different advantages depending on the desired application. One common approach involves the reaction of 4-chloropyridine with thiourea followed by nitrile formation through a series of well-characterized steps. Recent advancements in synthetic methodologies have led to more efficient and scalable processes, making it easier to produce this compound on a larger scale for industrial applications.

In conclusion, 6-Cyano-4-mercaptopicolinic acid (CAS No. 1807032-63-8) is a multifaceted compound with a wide range of potential applications across multiple scientific disciplines. Its unique chemical structure and properties make it an invaluable tool for researchers working in medicinal chemistry, materials science, and analytical chemistry. As research continues to uncover new uses for this compound, it is likely that its importance will only continue to grow.